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Compound of Interest

Compound Name: 1-Alaninechlamydocin

Cat. No.: B8091893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Alaninechlamydocin is a potent histone deacetylase (HDAC) inhibitor and a cyclic peptide

that has garnered significant interest in cancer research and drug development.[1] Accurate

and consistent preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides detailed application notes and protocols for the

preparation, storage, and handling of 1-Alaninechlamydocin stock solutions.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 1-Alaninechlamydocin is essential

for its proper handling and use.

Property Value Reference

Molecular Formula C₂₇H₃₆N₄O₆ [1][2]

Molecular Weight 512.6 g/mol [2]

Appearance Solid [2]

Purity ≥95% [2]

CAS Number 141446-96-0 [2]
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Note: A discrepancy in the molecular formula has been noted in some safety data sheets. The

formula C₂₇H₃₆N₄O₆ is the widely accepted one.

Solubility and Stability
The choice of solvent is crucial for preparing a stable and effective stock solution.

Solvent Solubility
Storage of
Solution

Stability Reference

Acetonitrile
Slightly Soluble

(0.1-1 mg/mL)
-80°C

≥ 4 years (solid

form at -20°C)
[2]

DMSO

Recommended

for HDAC

inhibitors and

cyclic peptides

-80°C

Data not

available, but

recommended

for long-term

storage of similar

compounds.

[3][4]

Ethanol

Possible solvent

for some

peptides

-80°C
Data not

available
[4]

Safety and Handling Precautions
1-Alaninechlamydocin is a potent bioactive compound and should be handled with care.
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Hazard Precaution Reference

Toxicity
Harmful if swallowed. Very

toxic to aquatic life.
[5]

Exposure
Avoid contact with skin and

eyes. Avoid inhalation of dust.
[5]

Personal Protective Equipment

(PPE)

Wear a lab coat, safety

glasses, and chemical-

resistant gloves.

[5]

Handling

Use in a well-ventilated area,

preferably a chemical fume

hood.

[5]

Disposal

Dispose of waste according to

institutional and local

regulations.

[5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1-Alaninechlamydocin in

dimethyl sulfoxide (DMSO).

Materials:

1-Alaninechlamydocin (solid)

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer
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Procedure:

Pre-weighing Preparation: Allow the vial of 1-Alaninechlamydocin to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out a desired amount of 1-Alaninechlamydocin (e.g., 1 mg)

into a sterile microcentrifuge tube.

Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.

Calculation: Volume (µL) = (Weight (mg) / Molecular Weight ( g/mol )) * 100,000

Example for 1 mg: (0.001 g / 512.6 g/mol ) * 100,000 = 195.1 µL. Add 195.1 µL of DMSO

to 1 mg of 1-Alaninechlamydocin.

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

compound.

Mixing: Vortex the solution gently until the solid is completely dissolved. If necessary,

sonication in a water bath for a few minutes can aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

Preparation of Working Solutions
Working solutions are typically prepared by diluting the high-concentration stock solution in an

appropriate aqueous buffer or cell culture medium.

Materials:

10 mM 1-Alaninechlamydocin stock solution in DMSO

Sterile aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile, filtered pipette tips
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution Calculation: Determine the volume of the stock solution needed to achieve the

desired final concentration in your working solution using the formula: C₁V₁ = C₂V₂.

C₁: Concentration of the stock solution (10 mM)

V₁: Volume of the stock solution to be added

C₂: Desired final concentration of the working solution

V₂: Final volume of the working solution

Preparation: Add the calculated volume of the stock solution to the appropriate volume of

buffer or media. Mix thoroughly by gentle pipetting or vortexing.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the working

solution is low (typically <0.1%) to avoid solvent-induced effects on cells or assays. Prepare

a vehicle control with the same final concentration of DMSO.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 1-Alaninechlamydocin stock solution.
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Caption: Simplified pathway of HDAC inhibition by 1-Alaninechlamydocin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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